molecular formula C6H9NO4S B574060 Hex-2-enonothioic  acid,  2-amino-2-deoxy-,  -gamma--lactone  (9CI) CAS No. 181818-36-0

Hex-2-enonothioic acid, 2-amino-2-deoxy-, -gamma--lactone (9CI)

Cat. No. B574060
CAS RN: 181818-36-0
M. Wt: 191.201
InChI Key: OTYBXYNFLGUEJM-UHFFFAOYSA-N
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Description

Hex-2-enonothioic acid, 2-amino-2-deoxy-, -gamma--lactone (9CI), also known as Hex-2-enonothioic acid, 2-amino-2-deoxy-, -gamma--lactone (9CI), is a useful research compound. Its molecular formula is C6H9NO4S and its molecular weight is 191.201. The purity is usually 95%.
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properties

CAS RN

181818-36-0

Product Name

Hex-2-enonothioic acid, 2-amino-2-deoxy-, -gamma--lactone (9CI)

Molecular Formula

C6H9NO4S

Molecular Weight

191.201

IUPAC Name

4-amino-2-(1,2-dihydroxyethyl)-5-sulfanylfuran-3-one

InChI

InChI=1S/C6H9NO4S/c7-3-4(10)5(2(9)1-8)11-6(3)12/h2,5,8-9,12H,1,7H2

InChI Key

OTYBXYNFLGUEJM-UHFFFAOYSA-N

SMILES

C(C(C1C(=O)C(=C(O1)S)N)O)O

synonyms

Hex-2-enonothioic acid, 2-amino-2-deoxy-, -gamma--lactone (9CI)

Origin of Product

United States

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